![molecular formula C10H7ClN2O2 B3024766 5-Chloro-1-phenyl-1H-pyrazole-3-carboxylic acid CAS No. 1137-17-3](/img/structure/B3024766.png)
5-Chloro-1-phenyl-1H-pyrazole-3-carboxylic acid
Overview
Description
Scientific Research Applications
- Pyrazoles and their derivatives often exhibit antimicrobial activity. Researchers have investigated the antibacterial potential of 5-Chloro-1-phenyl-1H-pyrazole-3-carboxylic acid, assessing its effectiveness against various pathogens . Further studies could explore its mechanism of action and potential applications in combating microbial infections.
- Inflammation plays a crucial role in various diseases. Some pyrazole compounds possess anti-inflammatory properties. Investigating whether 5-Chloro-1-phenyl-1H-pyrazole-3-carboxylic acid can modulate inflammatory pathways could provide valuable insights for drug development .
- Pyrazoles have been studied as potential anticancer agents. Although specific data on this compound’s anticancer activity are scarce, its structural features warrant further investigation. Researchers could explore its effects on cancer cell lines and potential molecular targets .
- Pain management remains a critical medical challenge. Some pyrazole derivatives exhibit analgesic properties. Investigating whether 5-Chloro-1-phenyl-1H-pyrazole-3-carboxylic acid has similar effects could lead to novel pain-relief strategies .
- Epilepsy and other seizure disorders require effective anticonvulsant drugs. While research on this specific compound is limited, exploring its potential anticonvulsant properties could contribute to the development of new therapies .
- Pyrazoles have also been investigated as herbicides. Their ability to inhibit plant growth makes them valuable for weed control. Assessing the herbicidal effects of 5-Chloro-1-phenyl-1H-pyrazole-3-carboxylic acid could inform agricultural practices .
Antimicrobial Properties
Anti-Inflammatory Effects
Anticancer Potential
Analgesic Applications
Anticonvulsant Activity
Herbicidal Applications
Future Directions
Pyrazoles have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Their popularity has skyrocketed since the early 1990s . Many pyrazoles are currently being tested and clinically evaluated as potential new drugs . Therefore, the future directions of 5-Chloro-1-phenyl-1H-pyrazole-3-carboxylic acid could be in these areas.
properties
IUPAC Name |
5-chloro-1-phenylpyrazole-3-carboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClN2O2/c11-9-6-8(10(14)15)12-13(9)7-4-2-1-3-5-7/h1-6H,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPDIMIJPSZSIGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=CC(=N2)C(=O)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60425038 | |
Record name | 1H-Pyrazole-3-carboxylic acid, 5-chloro-1-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60425038 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-1-phenyl-1H-pyrazole-3-carboxylic acid | |
CAS RN |
1137-17-3 | |
Record name | 1H-Pyrazole-3-carboxylic acid, 5-chloro-1-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60425038 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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